Cas no 476282-00-5 (2,5-dichloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2,5-dichloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 476282-00-5
• MF: C₁₅H₁₀Cl₂N₂OS
• MW: 337.223700046539
• CID: 5994033
• PubChem ID: 5130582
• Update Time: 2025-07-21

2,5-dichloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (E)-2,5-dichloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 2,5-dichloro-N-(3-methyl-2(3H)-benzothiazolylidene)-
• 476282-00-5
• AKOS024575729
• F0328-0123
• 2,5-dichloro-N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 2,5-dichloro-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide

• Inchi： 1S/C15H10Cl2N2OS/c1-19-12-4-2-3-5-13(12)21-15(19)18-14(20)10-8-9(16)6-7-11(10)17/h2-8H,1H3
• InChI Key： IUDAPSWCKGNLAJ-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=CC=C2S1)(=O)C1=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 335.9890895g/mol
• Monoisotopic Mass: 335.9890895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 505.5±60.0 °C(Predicted)
• pka: -0.92±0.20(Predicted)

Additional information on 2,5-dichloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 2,5-dichloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 476282-00-5)

2,5-dichloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by its CAS number 476282-00-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amide derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a fused benzothiazole ring system linked to a benzamide moiety, with chloro and methyl substituents strategically positioned to modulate its pharmacokinetic and pharmacodynamic properties.

The benzothiazole core is a well-known pharmacophore in drug discovery, exhibiting a wide range of biological functions including antimicrobial, anti-inflammatory, and anticancer activities. The presence of chloro substituents at the 2 and 5 positions of the benzene ring enhances the electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. Additionally, the methyl group at the 3-position of the benzothiazole ring may contribute to steric hindrance and electronic modulation, further fine-tuning its biological profile.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. The structure of 2,5-dichloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide aligns with this trend, as it combines multiple pharmacologically relevant moieties into a single framework. This compound has been investigated for its potential role in modulating enzyme activity and signaling pathways associated with various diseases.

One of the most compelling aspects of this compound is its interaction with biological targets such as kinases and transcription factors. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The benzamide moiety is particularly noteworthy, as it is frequently found in bioactive molecules and can serve as a hinge-binding region for protein targets. The double bond configuration at the 2E position introduces geometric specificity that may enhance binding affinity and selectivity.

The synthesis of 2,5-dichloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the benzothiazole ring system followed by functional group interconversions to introduce the chloro and methyl substituents. The final step involves coupling the benzthiazole derivative with benzoic acid derivatives under appropriate conditions to form the amide linkage.

The pharmacological evaluation of this compound has revealed promising results in preclinical models. Studies have demonstrated its ability to inhibit the activity of specific kinases involved in tumor growth and metastasis. Furthermore, it has shown moderate toxicity profiles in cell-based assays, suggesting potential for further development into an anticancer therapeutic agent. The compound's ability to cross cell membranes may also enhance its bioavailability upon oral administration.

Advances in computational chemistry have enabled more efficient screening of novel compounds like 476282-00-5. Molecular docking simulations have been used to predict binding interactions between this molecule and target proteins. These simulations have helped identify key residues involved in binding and provided insights into how structural modifications might improve potency and selectivity. Such computational approaches are increasingly integral to drug discovery pipelines.

The development of new therapeutic agents requires rigorous testing to ensure safety and efficacy before human clinical trials can begin. Current research on 2,5-dichloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide focuses on optimizing its chemical structure for better pharmacological properties while minimizing potential side effects. Preclinical toxicology studies are being conducted to assess its long-term safety profile in animal models.

The versatility of heterocyclic compounds like this one makes them valuable tools for drug discovery. By modifying various functional groups within the molecule, 476282-00-5 can be tailored to target different biological pathways or enhance specific pharmacokinetic properties such as solubility or metabolic stability. This flexibility allows researchers to explore multiple avenues for therapeutic intervention simultaneously.

Future directions for research on N-(2E)-3-methyl-2-propenylbenzamide derivatives, including those based on CAS No. 476282-00-5, may involve exploring their use in combination therapies or developing prodrugs to improve delivery systems. The integration of machine learning algorithms into drug discovery processes could further accelerate the identification of promising candidates from large chemical libraries like this one.

In conclusion, 476282-00-5 represents an intriguing example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic potential. Its unique combination of pharmacophoric elements positions it as a valuable candidate for further investigation in medicinal chemistry research programs aimed at addressing unmet medical needs across various disease indications.